Cas no 27784-70-9 (tert-butyl 2-cyclobutylideneacetate)

• Product Name: tert-butyl 2-cyclobutylideneacetate
• CAS No: 27784-70-9
• MF: C₁₀H₁₆O₂
• MW: 168.232843399048
• MDL: MFCD27948633
• CID: 5248829
• PubChem ID: 14974458
• Update Time: 2025-06-12

tert-butyl 2-cyclobutylideneacetate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-cyclobutylideneacetate

• MDL： MFCD27948633
• Inchi： 1S/C10H16O2/c1-10(2,3)12-9(11)7-8-5-4-6-8/h7H,4-6H2,1-3H3
• InChI Key： FQGSNXJKBRMVEC-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)/C=C1/CCC/1

Additional information on tert-butyl 2-cyclobutylideneacetate

Exploring tert-butyl 2-cyclobutylideneacetate (CAS No. 27784-70-9): Properties, Applications, and Innovations

The chemical compound tert-butyl 2-cyclobutylideneacetate (CAS No. 27784-70-9) is a specialized ester with a unique molecular structure, combining a cyclobutylidene moiety with a tert-butyl acetate group. This combination grants it distinct reactivity and versatility, making it valuable in organic synthesis and pharmaceutical research. Researchers and industries are increasingly interested in its potential, particularly in the development of novel bioactive molecules and flavor/fragrance compounds.

One of the key features of tert-butyl 2-cyclobutylideneacetate is its role as a building block in organic chemistry. Its cyclobutylidene ring offers steric and electronic properties that can influence reaction pathways, enabling the synthesis of complex architectures. This has sparked interest in its use for asymmetric catalysis and green chemistry applications, aligning with the growing demand for sustainable synthetic methods.

In recent years, the compound has gained attention in pharmaceutical intermediates development. Its ability to act as a precursor for cyclobutane-containing drugs—a class of molecules with therapeutic potential—has positioned it as a candidate for drug discovery. Questions like "How is tert-butyl 2-cyclobutylideneacetate used in medicinal chemistry?" or "What are the synthetic routes for CAS 27784-70-9?" reflect the curiosity surrounding its applications.

Beyond pharmaceuticals, tert-butyl 2-cyclobutylideneacetate is explored in material science, particularly in polymer modifications. Its reactive double bond and ester functionality allow for incorporation into polymer backbones, enhancing properties like thermal stability or flexibility. This aligns with trends in smart materials and biodegradable polymers, addressing environmental concerns.

The compound’s stability under various conditions is another area of interest. Researchers often search for "storage conditions for CAS 27784-70-9" or "handling precautions for tert-butyl 2-cyclobutylideneacetate," highlighting the need for practical guidelines. While it is not classified as hazardous, proper storage in cool, dry environments is recommended to maintain its integrity.

Innovations in catalytic processes have further elevated the relevance of tert-butyl 2-cyclobutylideneacetate. For instance, its use in transition-metal-catalyzed reactions or photochemical transformations demonstrates its adaptability to cutting-edge methodologies. Such applications resonate with the broader shift toward energy-efficient synthesis and atom economy.

In summary, tert-butyl 2-cyclobutylideneacetate (CAS No. 27784-70-9) is a multifaceted compound bridging gaps between academia and industry. Its roles in drug development, material design, and sustainable chemistry underscore its importance. As research progresses, this molecule is poised to remain a focal point for innovations addressing global challenges in health and technology.